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Compound of Interest

Compound Name: 3-Bromo-1,5-dimethyl-1H-pyrazole

Cat. No.: B1288813

Essential Safety and Handling Guide for 3-Bromo-
1,5-dimethyl-1H-pyrazole

This guide provides crucial safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with 3-Bromo-1,5-dimethyl-1H-pyrazole.
Adherence to these procedures is vital for ensuring laboratory safety and operational integrity.

Chemical Identification and Properties

A summary of the key quantitative data for 3-Bromo-1,5-dimethyl-1H-pyrazole is provided

below.
Property Value Source
IUPAC Name 3-bromo-1,5-dimethylpyrazole [1]
CAS Number 5744-80-9 [1][2]
Molecular Formula CsH7BrN2 [1]
Molecular Weight 175.03 g/mol [1]

Skin Corrosion 1A, Eye
Hazard Class [1]
Damage 1, STOT SE 3
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Operational and Safety Protocols

The following sections detail the necessary personal protective equipment (PPE), handling

procedures, and disposal plans required when working with this substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following equipment is mandatory when handling 3-Bromo-1,5-dimethyl-1H-pyrazole.

PPE Category

Item

Standard/Specification

Eye & Face Protection

Chemical Splash Goggles &
Face Shield

Must meet ANSI Z87.1-2003 or
European Standard EN166. A
face shield must be worn over
goggles during high-risk
operations.[3][4][5]

Hand Protection

Chemically Impermeable

Gloves

Inspect gloves before use. Use
proper removal technique to
avoid skin contact. Dispose of

contaminated gloves after use.

[6]7]

Body Protection

Flame-Resistant Laboratory
Coat

Long-sleeved coat is required.
Ensure it is fully buttoned.[4][7]

Respiratory Protection

Local Exhaust Ventilation /

Fume Hood

Use only in a well-ventilated
area or under a chemical fume
hood.[5][8] If ventilation is
inadequate, use a
NIOSH/MSHA approved
respirator.[5][9]

Foot Protection

Closed-Toe Shoes

Open-toed shoes or sandals
are strictly prohibited in the
laboratory.[4]

Handling and Storage Plan
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Proper handling and storage are critical to prevent accidents and maintain chemical integrity.

Handling Protocol:

Preparation: Ensure an eyewash station and safety shower are readily accessible.[5] Read
the Safety Data Sheet (SDS) thoroughly before beginning work.

Ventilation: Handle the substance exclusively within a properly functioning chemical fume
hood or in a well-ventilated area to minimize inhalation exposure.[7][8]

Safe Practices: Avoid all direct contact with skin and eyes.[7][8] Do not eat, drink, or smoke
in the handling area. Wash hands thoroughly after handling the material.[8][10]

Aerosol Prevention: Avoid the formation of dust or aerosols during handling.[7][11]
Storage Protocol:

» Store in a cool, dry, and well-ventilated location.[3][7]

o Keep the container tightly closed to prevent contamination and leakage.[3][5][7]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[3]

Emergency and Spill Response

Immediate and correct response to an exposure or spill is crucial.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[6][9]

o Skin Contact: Remove all contaminated clothing at once. Wash the affected skin area with
plenty of soap and water. If irritation occurs, seek medical advice.[6][8][9]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention if symptoms persist.[6][9]

o Spill Cleanup: Evacuate the area. Use appropriate PPE. Prevent the spill from entering
drains.[7][8] Sweep up the solid material, place it into a suitable, closed container for
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disposal, and avoid creating dust.[3][9][12]

Disposal Plan

Chemical waste must be managed in accordance with all local, regional, and national

regulations.

» Waste Collection: Collect surplus and non-recyclable solutions in designated, labeled, and
closed containers.

o Professional Disposal: All waste material must be disposed of through a licensed
professional waste disposal service.[6][9] Do not dispose of it as regular trash or pour it
down the drain.[8]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[6][9]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 3-Bromo-1,5-
dimethyl-1H-pyrazole from initial preparation to final disposal.
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Caption: Workflow for handling 3-Bromo-1,5-dimethyl-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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